Cas no 328028-32-6 (3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide)

• Product Name: 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide
• CAS No: 328028-32-6
• MF: C₁₃H₁₂F₂N₂O₂S₂
• MW: 330.373387336731
• CID: 3104994
• PubChem ID: 3832978
• Update Time: 2025-10-29

3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide
• G34446
• MLS000773560
• SMR000364269
• EN300-02127
• 328028-32-6
• CS-0218819
• SR-01000028564
• 3-AMINO-N-(4-[(DIFLUOROMETHYL)SULFANYL]PHENYL)BENZENE-1-SULFONAMIDE
• Z56785503
• 3-amino-N-(4-((difluoromethyl)sulfanyl)phenyl)benzene-1-sulfonamide
• 3-amino-N-[4-(difluoromethylsulfanyl)phenyl]benzenesulfonamide
• AKOS000115641
• 3-amino-N-{4-[(difluoromethyl)sulfanyl]phenyl}benzene-1-sulfonamide
• SR-01000028564-1
• CHEMBL1541664
• 999-616-9
• HMS2758M21
• 3-AMINO-N-{4-[(DIFLUOROMETHYL)SULFANYL]PHENYL}BENZENESULFONAMIDE

• Inchi： 1S/C13H12F2N2O2S2/c14-13(15)20-11-6-4-10(5-7-11)17-21(18,19)12-3-1-2-9(16)8-12/h1-8,13,17H,16H2
• InChI Key： CYPISBFZHWKBGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC1C=CC(=CC=1)SC(F)F)(=O)=O

Computed Properties

• Exact Mass: 330.03082630Da
• Monoisotopic Mass: 330.03082630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide

Introduction to 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide (CAS No. 328028-32-6)

3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide is a sophisticated organic compound characterized by its intricate molecular architecture, which includes a sulfonamide functional group and a difluoromethylsulfanyl substituent. This compound, identified by the CAS number 328028-32-6, has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. The presence of multiple heteroatoms and fluorinated groups enhances its chemical reactivity and binding affinity, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide consists of a benzenesulfonamide core linked to a phenyl ring substituted with a difluoromethylsulfanyl group. This arrangement contributes to its unique physicochemical properties, such as solubility, stability, and metabolic profile. These characteristics are crucial for evaluating its suitability as an active pharmaceutical ingredient (API) in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular framework often enhances these activities by improving lipophilicity and metabolic stability. Specifically, the difluoromethylsulfanyl group in 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide is expected to contribute to its bioactivity by modulating enzyme interactions and receptor binding.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds exhibit enhanced binding affinity to biological targets, leading to more potent and selective drugs. The 4-difluoromethylsulfanyl-phenyl moiety in 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide is particularly noteworthy, as it may enhance the compound's interaction with enzymes and receptors involved in various disease pathways. This has prompted researchers to investigate its potential applications in treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluation.

Once synthesized, the biological activity of 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide is rigorously tested using in vitro and in vivo models. In vitro assays evaluate its interaction with target enzymes and receptors, while in vivo studies assess its efficacy and safety in animal models. These experiments provide valuable insights into its potential therapeutic applications and help identify any adverse effects or limitations.

One of the most compelling aspects of 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide is its structural versatility. Medicinal chemists can modify various parts of the molecule to optimize its pharmacological properties. For instance, altering the substitution pattern on the phenyl ring or introducing additional functional groups can fine-tune its activity profile. This flexibility makes it an attractive scaffold for developing novel drugs with improved efficacy and reduced side effects.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. This information helps guide synthetic efforts and optimize lead compounds for clinical development. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

In conclusion, 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide (CAS No. 328028-32-6) represents a promising candidate for further investigation in medicinal chemistry. Its unique molecular structure, characterized by a sulfonamide core and fluorinated aromatic substituents, positions it as a potential therapeutic agent for various diseases. Ongoing research aims to elucidate its pharmacological properties and explore new synthetic pathways for its production. As our understanding of drug design continues to evolve, compounds like 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide will play a crucial role in shaping the future of medicine.